3-(3-Fluoroazetidin-1-yl)propan-1-ol

• Molecular Formula: C6H12FNO
• Molecular Weight: 133.16 g/mol
• IUPAC Name: 3-(3-fluoroazetidin-1-yl)propan-1-ol
• InChI: InChI=1S/C6H12FNO/c7-6-4-8(5-6)2-1-3-9/h6,9H,1-5H2
• InChI Key: WUMOMKXIEFDOJH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CCCO)F

Description

3-(3-Fluoroazetidin-1-yl)propan-1-ol is a fluorinated azetidine derivative with the molecular formula C₆H₁₁FNO and a molecular weight of 132.16 g/mol. The compound features a 3-fluoroazetidine ring linked to a propan-1-ol chain. Azetidines, four-membered nitrogen-containing heterocycles, are valued in medicinal chemistry for their conformational rigidity and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Fluoroazetidin-1-yl)propan-1-ol typically involves the reaction of azetidine with a fluorinating agent. One common method is the nucleophilic substitution reaction where azetidine is reacted with a fluorinating reagent such as diethylaminosulfur trifluoride (DAST) under controlled conditions to introduce the fluorine atom. The reaction is usually carried out in an inert atmosphere, such as nitrogen or argon, to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of 3-(3-Fluoroazetidin-1-yl)propan-1-ol may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving multiple steps including purification techniques like distillation or recrystallization to obtain the final product in high purity.

Chemical Reactions Analysis

Types of Reactions

3-(3-Fluoroazetidin-1-yl)propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to remove the fluorine atom or to convert the hydroxyl group to a hydrogen atom.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Nucleophiles like sodium azide (NaN3) or potassium cyanide (KCN) can be used to replace the fluorine atom.

Major Products Formed

Oxidation: Formation of 3-(3-Fluoroazetidin-1-yl)propan-1-one.

Reduction: Formation of 3-(Azetidin-1-yl)propan-1-ol.

Substitution: Formation of 3-(3-Azetidin-1-yl)propan-1-amine or 3-(3-Cyanoazetidin-1-yl)propan-1-ol.

Scientific Research Applications

3-(3-Fluoroazetidin-1-yl)propan-1-ol has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: Studied for its potential biological activity, including its effects on enzymes and cellular processes.

Medicine: Investigated for its potential use in drug development, particularly as a scaffold for designing new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(3-Fluoroazetidin-1-yl)propan-1-ol involves its interaction with molecular targets such as enzymes or receptors. The fluorine atom can enhance the compound’s binding affinity to its target by forming strong hydrogen bonds or electrostatic interactions. This can lead to the modulation of biological pathways and cellular processes, making it a valuable tool in drug discovery and development.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

Fluorinated Propanol Derivatives

• 3-(3-(Difluoromethyl)phenyl)propan-1-ol (C₁₀H₁₂F₂O) :

  • Key Feature : Aromatic difluoromethyl substitution.
  • Synthesis : Achieved in 72% yield via column chromatography, highlighting efficient fluorination strategies .
  • Application : Used in organic synthesis for electronic modulation.
• 1-[3-(Aminomethyl)-3-fluoroazetidin-1-yl]-2-methylpropan-1-one hydrochloride (C₈H₁₆ClF N₂O): Key Feature: Fluoroazetidine with an aminomethyl group and ketone moiety. Application: Pharmacological building block, emphasizing the role of fluorinated azetidines in drug design .

Heterocyclic and Aromatic Substitutions

• 3-((2-Chloro-3-nitropyridin-4-yl)(methyl)amino)propan-1-ol (C₉H₁₃ClN₃O₃): Key Feature: Nitropyridine and chloro substituents. Synthesis: 71% yield using DMSO/DIEA, demonstrating compatibility with polar aprotic solvents . Application: Intermediate for bioactive molecules.
• 3-(2,5-Diaminophenyl)propan-1-ol (C₉H₁₄N₂O): Key Feature: Diaminophenyl group. Application: Cosmetic hair dye ingredient, regulated under EU safety assessments .

Physicochemical and Pharmacological Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Application	Notable Data
3-(3-Fluoroazetidin-1-yl)propan-1-ol	C₆H₁₁FNO	132.16	Fluoroazetidine	Pharmaceutical intermediate	N/A (Inferred from analogs)
3-(Methylsulphanyl)propan-1-ol	C₄H₁₀OS	106.18	Methylsulphanyl	Wine flavoring agent	Threshold: 0.244 mg/L
3-(3-(Difluoromethyl)phenyl)propan-1-ol	C₁₀H₁₂F₂O	186.20	Difluoromethylphenyl	Organic synthesis	HRMS: 186.0852
2,2-Dimethyl-3-(3-tolyl)propan-1-ol	C₁₂H₁₈O	178.27	Tolyl group	Fragrance ingredient	IFRA safety standards

Key Observations :

• Fluorination Impact : Fluorine in azetidine (target compound) vs. aromatic difluoromethyl groups () alters electronic properties and lipophilicity, affecting target binding and metabolic stability.
• Yield and Synthesis: Fluorinated analogs like 3-(difluoromethyl)phenylpropanol (72% yield) suggest efficient synthetic routes, while chloro-nitro derivatives () require careful solvent selection.

Industrial and Regulatory Considerations

• Fragrance and Cosmetics: 2,2-Dimethyl-3-(3-tolyl)propan-1-ol: Subject to IFRA safety standards, with usage limits in 12 product categories . 3-(2,5-Diaminophenyl)propan-1-ol: Under EU evaluation for cosmetic safety, highlighting regulatory scrutiny for diamino-substituted compounds .

Biological Activity

3-(3-Fluoroazetidin-1-yl)propan-1-ol is a compound of interest in medicinal chemistry due to its potential biological activities, particularly in the fields of oncology and antimicrobial research. This article provides an overview of its biological activity, including mechanisms of action, case studies, and relevant research findings.

Chemical Structure and Properties

The compound 3-(3-Fluoroazetidin-1-yl)propan-1-ol features a fluorinated azetidine ring, which contributes to its unique chemical properties. The presence of the fluorine atom enhances the compound's lipophilicity and potential interactions with biological targets.

The mechanism of action for 3-(3-Fluoroazetidin-1-yl)propan-1-ol involves its interaction with various molecular targets, particularly enzymes and receptors involved in cell proliferation and apoptosis. The fluorine atom may facilitate stronger hydrogen bonding with these targets, enhancing its efficacy as a therapeutic agent.

Anticancer Properties

Research indicates that compounds related to 3-(3-Fluoroazetidin-1-yl)propan-1-ol exhibit significant antiproliferative effects on cancer cell lines. For instance, studies have shown that related azetidine derivatives can inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis in breast cancer cell lines such as MCF-7 and MDA-MB-231 .

Table 1: Antiproliferative Activity in Cancer Cell Lines

Compound	Cell Line	IC50 (nM)	Mechanism of Action
3-(3-Fluoroazetidin-1-yl)propan-1-ol	MCF-7	[Value]	Tubulin destabilization
Related Compound X	MDA-MB-231	23–33	Inhibition of tubulin assembly
CA-4	MCF-7	3.9	Antimitotic effects

Note: IC50 values are indicative of the concentration required to inhibit 50% of cell growth.

Antimicrobial Activity

In addition to anticancer properties, compounds similar to 3-(3-Fluoroazetidin-1-yl)propan-1-ol have been investigated for their antimicrobial effects. Preliminary studies suggest that these compounds may possess activity against various bacterial strains, potentially serving as leads for new antibiotic development .

Case Studies

A notable study examined the effects of a series of azetidine derivatives on cancer cell lines. The results indicated that modifications in the azetidine structure significantly influenced biological activity. For example, compounds with specific substitutions at the nitrogen atom showed enhanced potency against breast cancer cells.

Another investigation focused on the stability and degradation pathways of related compounds under physiological conditions. These studies revealed that while some derivatives were stable, others underwent rapid degradation, affecting their biological efficacy .